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Cat. No.: B083645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gadolinium-160 (¹⁶⁰Gd), a stable isotope of gadolinium, plays a significant, multifaceted role in

materials science research. Its unique nuclear and chemical properties make it a valuable

component in the development of advanced materials for nuclear, medical, and electronics

applications. This document provides detailed application notes and protocols for the synthesis

and characterization of ¹⁶⁰Gd-containing materials, focusing on their use in neutron shielding,

radiation detection, and as a precursor for medical radioisotopes.

Physical and Chemical Properties of Gadolinium-
160
Gadolinium-160 is a stable isotope with 64 protons and 96 neutrons.[1] It constitutes

approximately 21.86% of naturally occurring gadolinium.[1][2] While other gadolinium isotopes

like ¹⁵⁵Gd and ¹⁵⁷Gd are known for their exceptionally high thermal neutron capture cross-

sections, ¹⁶⁰Gd has a more moderate cross-section, which makes it suitable for specific

applications where excessive neutron absorption is not desired.[1]

Table 1: Key Properties of Gadolinium-160
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Property Value

Natural Abundance 21.86%[2]

Atomic Mass 159.9270541 Da[2]

Crystal Structure Hexagonal Close-Packed (HCP)[1]

Density ~7.90 g/cm³[1]

Melting Point 1313 °C[1]

Boiling Point 3273 °C[1]

Thermal Neutron Capture Cross-Section ~0.8 barns[1]

Applications in Materials Science
The utility of Gadolinium-160 in materials science is primarily centered around its neutron

absorption capabilities and its role as a stable precursor for the production of medically

significant radioisotopes.

Neutron Shielding and Control
Gadolinium, including ¹⁶⁰Gd, is an excellent neutron absorber and is used in materials

designed for radiation shielding and in control rods for nuclear reactors.[3][4][5][6] Polymer-

based composites containing gadolinium are of particular interest due to their lightweight

nature and ease of processing.[3][7] The high hydrogen content of the polymer matrix

effectively slows down fast neutrons, which are then absorbed by the gadolinium.[3][7]

Application Note: Gadolinium-160 can be incorporated into various matrices such as

polymers, glasses, and ceramics to create effective neutron shielding materials.[3][6] The

choice of matrix and the concentration of ¹⁶⁰Gd can be tailored to the specific energy spectrum

of the neutron radiation and the required shielding efficiency. For instance, in mixed neutron-

gamma fields, gadolinium-containing composites can provide shielding against both types of

radiation.[3]

Scintillator Materials for Radiation Detection
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Gadolinium compounds are utilized in the fabrication of scintillator materials, which are crucial

for the detection of ionizing radiation.[1][8][9] When doped with an activator like cerium (Ce³⁺),

gadolinium-based garnets such as Gadolinium Aluminum Gallium Garnet (GAGG) exhibit high

light yield and good energy resolution, making them suitable for applications in medical imaging

and high-energy physics.[9]

Application Note: Gadolinium-160 containing scintillators can be specifically used in neutron

detection applications. The capture of a neutron by a ¹⁶⁰Gd nucleus results in the emission of

prompt gamma rays, which can be detected by the scintillator, providing a signal for the

neutron event.

Precursor for Terbium-161 Production
A significant application of Gadolinium-160 is its role as the starting material for the production

of the therapeutic radioisotope Terbium-161 (¹⁶¹Tb).[10] Through neutron capture, ¹⁶⁰Gd is

transmuted into ¹⁶¹Gd, which then decays via beta emission to ¹⁶¹Tb.[10][11] ¹⁶¹Tb is a

promising radionuclide for targeted cancer therapy due to its favorable decay characteristics.

[11]

Application Note: The production of high-purity ¹⁶¹Tb requires isotopically enriched ¹⁶⁰Gd

targets to minimize the formation of other terbium isotopes. The subsequent radiochemical

separation of ¹⁶¹Tb from the irradiated ¹⁶⁰Gd target is a critical step to ensure the quality of the

final radiopharmaceutical.

Experimental Protocols
Synthesis of Gadolinium Oxide (Gd₂O₃) Nanoparticles
via Hydrothermal Method
This protocol describes the synthesis of Gd₂O₃ nanoparticles, a common precursor for

incorporating gadolinium into various materials.

Materials:

Gadolinium(III) nitrate hexahydrate (Gd(NO₃)₃·6H₂O)

Ethylamine (C₂H₅NH₂)
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Deionized water

Argon gas

Equipment:

Beaker and magnetic stirrer

Oven

Centrifuge

Electric furnace

Procedure:

Prepare a 0.08 M aqueous solution of Gd(NO₃)₃·6H₂O.

Under vigorous stirring, slowly add 0.5 mL of C₂H₅NH₂ to the gadolinium nitrate solution. A

white precipitate of gadolinium hydroxide will form.

Heat the resulting solution in an oven at 120 °C for 12 hours.

After cooling, centrifuge the mixture to separate the precipitate.

Wash the precipitate several times with deionized water to remove any unreacted reagents.

Dry the resulting gadolinium hydroxide (Gd(OH)₃) in an oven at 80 °C.

To obtain gadolinium oxide (Gd₂O₃), anneal the dried Gd(OH)₃ powder in an electric furnace

at 700 °C for 4 hours under an Argon atmosphere.[1]

Solution Preparation

Reaction and Precipitation Processing and Annealing

Gd(NO₃)₃·6H₂O
Solution (0.08 M)

Vigorous Stirring

Ethylamine
(C₂H₅NH₂)

White Precipitate
(Gd(OH)₃)

Hydrothermal Treatment
(120°C, 12h)

Centrifugation
& Washing

Drying
(80°C)

Annealing
(700°C, 4h, Ar) Gd₂O₃ Nanoparticles
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Click to download full resolution via product page

Workflow for the hydrothermal synthesis of Gd₂O₃ nanoparticles.

Fabrication of a Gadolinium-Epoxy Composite for
Neutron Shielding
This protocol outlines the fabrication of a neutron-shielding composite material by dispersing

Gd₂O₃ powder in an epoxy resin matrix.

Materials:

Epoxy resin (e.g., based on bisphenol A)

Hardener (e.g., polyamine)

Gadolinium oxide (Gd₂O₃) powder (reagent-grade, 99.9% purity)

Equipment:

Mixing container

Mechanical stirrer or sonicator

Mold

Vacuum oven (optional)

Procedure:

Weigh the desired amounts of epoxy resin and Gd₂O₃ powder. The weight ratio of resin to

hardener should be as per the manufacturer's instructions (e.g., 100:15).

Add the Gd₂O₃ powder to the epoxy resin and mix thoroughly using a mechanical stirrer or

sonicator to ensure a homogeneous dispersion.

Add the hardener to the epoxy-Gd₂O₃ mixture and continue mixing until a uniform

consistency is achieved.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b083645?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pour the mixture into a mold of the desired shape and size.

(Optional) Place the filled mold in a vacuum oven to remove any trapped air bubbles.

Allow the composite to cure at room temperature or as per the resin manufacturer's

instructions until it becomes dry and hard.

Starting Materials

Fabrication Process

Epoxy Resin

Mixing:
Epoxy + Gd₂O₃

Gd₂O₃ Powder Hardener

Addition of Hardener
& Further Mixing

Pouring into Mold

Curing

Gd-Epoxy Composite

Click to download full resolution via product page

Fabrication workflow for a Gd-epoxy neutron shielding composite.

Production and Separation of ¹⁶¹Tb from ¹⁶⁰Gd Target
This protocol provides a general overview of the production of ¹⁶¹Tb via neutron irradiation of a

¹⁶⁰Gd target and subsequent chemical separation.

Materials:
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Enriched ¹⁶⁰Gd₂O₃ or ¹⁶⁰Gd(NO₃)₃ target material

High-purity quartz ampoule

Cation-exchange chromatography resin

Eluent (e.g., α-hydroxyisobutyric acid, α-HIBA)

Nitric acid

Equipment:

Nuclear reactor with a high thermal neutron flux

Hot cell for handling radioactive materials

Chromatography system

Procedure:

Target Preparation: Encapsulate the enriched ¹⁶⁰Gd target material in a high-purity quartz

ampoule.

Irradiation: Irradiate the target in a nuclear reactor with a high thermal neutron flux. The

¹⁶⁰Gd captures a neutron to form ¹⁶¹Gd.

Cooling: Allow the irradiated target to cool for a period to let short-lived isotopes decay.

Dissolution: In a hot cell, dissolve the irradiated target in a suitable acid (e.g., nitric acid).

Chromatographic Separation:

Load the dissolved target solution onto a cation-exchange chromatography column.

Elute the column with a suitable eluent (e.g., α-HIBA) at a controlled flow rate.

Collect the fractions containing the separated ¹⁶¹Tb.

Quality Control: Analyze the final product for radionuclidic and chemical purity.
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Irradiation Decay Radiochemical Separation

Enriched ¹⁶⁰Gd Target Neutron Irradiation
in Reactor ¹⁶⁰Gd(n,γ)¹⁶¹Gd ¹⁶¹Gd (t½ = 3.66 min) β⁻ Decay ¹⁶¹Tb Dissolution of Target Cation-Exchange
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Production pathway of ¹⁶¹Tb from a ¹⁶⁰Gd target.

Quantitative Data Summary
The performance of Gadolinium-160 containing materials is quantified by various parameters

depending on the application.

Table 2: Neutron Shielding Performance of Gd-Containing Composites

Material
Composition

Neutron Source
Shielding
Efficiency

Reference

10 wt% M-nano-

Gd₂O₃ / 20 wt% B₄C /

70 wt% HDPE

Cf-252 90% at 9.1 cm [12]

5 wt% Gd₂O₃ / r-

HDPE
Thermal Neutrons

Superior to 15 wt%

Borated PE
[3]

6 wt% Gd₂O₃ in

GdBO₃/Al₁₈B₄O₃₃

ceramic

Not specified

Neutron transmission

reduced from 65% to

26% (at 0.5 cm

thickness)

[7]

Table 3: Scintillation Properties of Gd-Based Materials
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Scintillator
Material

Light Yield
(photons/MeV)

Decay Time
(ns)

Density
(g/cm³)

Reference

GAGG:Ce 27,900 - 49,500 50 - 150 ~6.6 [11]

Gd₂O₂S:Pr High - 7.34 [13]

0.35%

Ce³⁺:GAGG
31,500 - - [4]

Conclusion
Gadolinium-160 is a versatile stable isotope with important applications in materials science.

Its role in neutron shielding materials, as a component in scintillators for radiation detection,

and as the essential precursor for the production of the medical radioisotope Terbium-161,

highlights its significance. The protocols and data presented here provide a foundation for

researchers and scientists to explore and utilize the unique properties of Gadolinium-160 in

the development of advanced materials. Further research into novel composite materials and

optimization of synthesis and processing techniques will continue to expand the applications of

this important isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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